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Compound of Interest

Compound Name:
N-[(Phenylmethoxy)carbonyl]-L-

leucine

Cat. No.: B554384 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical characteristics of

N-carbobenzoxy-L-leucine (also known as Z-L-leucine or Cbz-L-leucine). The information is

curated for professionals in research and development who utilize this compound in peptide

synthesis and other applications.

Core Physical Characteristics
N-carbobenzoxy-L-leucine is an N-protected form of the amino acid L-leucine, a critical reagent

in peptide synthesis.[1] The carbobenzyloxy (Cbz or Z) group protects the amino group of

leucine, preventing unwanted side reactions during peptide chain elongation.[1]

Quantitative Data Summary
The physical properties of N-carbobenzoxy-L-leucine are summarized in the table below.
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Property Value Source(s)

Molecular Formula C₁₄H₁₉NO₄ [2]

Molecular Weight 265.31 g/mol [2]

Appearance

Colorless to light yellow clear

liquid; also described as a

yellow oil or weak solid.

[2][3]

Specific Rotation [α]²⁰/D -15.0 to -18.0° (c=5, EtOH) [2]

Density ~1 g/mL at 25 °C (lit.)

pKa 4.00 ± 0.21 (Predicted)

Melting Point

Not consistently reported for

the L-isomer; 54 °C for the

racemic (DL) form.

Solubility Profile
The solubility of N-carbobenzoxy-L-leucine in various solvents is detailed below.

Solvent Solubility Source(s)

Water Not miscible or difficult to mix.

Chloroform Soluble

Methanol Soluble

Dimethyl Sulfoxide (DMSO) Soluble

Acetone Soluble

Dichloromethane Soluble

Ethyl Acetate Soluble

Ethanol
Soluble (used for specific

rotation measurements)
[2]
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Experimental Protocols
Detailed methodologies for determining key physical characteristics are provided to ensure

reproducibility and accuracy in a laboratory setting.

Determination of Specific Rotation
Objective: To measure the specific rotation of N-carbobenzoxy-L-leucine, a key indicator of its

enantiomeric purity.

Methodology:

Instrument Preparation: Turn on the polarimeter and allow the sodium lamp (D-line, 589 nm)

to warm up for at least 10 minutes to ensure a stable light source.[4]

Blank Measurement: Fill a 1 dm polarimeter cell with absolute ethanol. Ensure there are no

air bubbles in the light path. Place the cell in the polarimeter and zero the instrument.[4]

Sample Preparation: Accurately weigh approximately 5.0 g of N-carbobenzoxy-L-leucine and

dissolve it in absolute ethanol in a 100 mL volumetric flask. Ensure the substance is fully

dissolved and the solution is brought to volume. This creates a solution with a concentration

(c) of 0.05 g/mL.

Sample Measurement: Rinse the polarimeter cell with a small amount of the prepared

sample solution, then fill the cell with the solution, again ensuring no air bubbles are present.

Place the filled cell into the polarimeter.

Data Acquisition: Record the observed optical rotation (α) at a constant temperature (e.g.,

20°C).[4]

Calculation: The specific rotation ([α]) is calculated using the following formula:[5] [α] = α / (l *

c) where:

α = observed rotation in degrees

l = path length of the cell in decimeters (typically 1 dm)

c = concentration of the solution in g/mL
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Determination of Solubility (Qualitative)
Objective: To qualitatively assess the solubility of N-carbobenzoxy-L-leucine in various

solvents.

Methodology:

Sample Preparation: Place approximately 25 mg of N-carbobenzoxy-L-leucine into a small

test tube.[6]

Solvent Addition: Add 0.75 mL of the test solvent (e.g., water, ethanol, chloroform) to the test

tube in small portions.[6]

Mixing: After each addition, vigorously shake the test tube for approximately 60 seconds.[7]

Observation: Observe the mixture. The compound is considered "soluble" if it dissolves

completely, forming a single clear phase. It is "insoluble" if it remains as a separate phase

(liquid or solid).[7]

Repeat: Repeat this procedure for each solvent to be tested.

Role in Peptide Synthesis
N-carbobenzoxy-L-leucine is a cornerstone in peptide synthesis, primarily serving as a

protected amino acid. The "Z" group (carbobenzyloxy) prevents the amine group of leucine

from reacting out of turn, thereby directing the formation of the correct peptide bond sequence.

[1]
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Solid-Phase Peptide Synthesis Cycle

Resin-Bound Amino Acid N-terminal Deprotection
(e.g., with piperidine for Fmoc)

1.

Washing Step

2.

Coupling of Z-L-leucine
(Activated with DCC/DIC)

3. Washing Step4.

Repeat Cycle for
Next Amino Acid5.

Continue Elongation

Cleavage from Resin
and Deprotection of Side Chains

Final Cycle Purified Peptide

Click to download full resolution via product page

Caption: Workflow of Solid-Phase Peptide Synthesis using a protected amino acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b554384#n-carbobenzoxy-l-leucine-physical-
characteristics]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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